6-(4-benzylpiperidin-1-yl)-N-(pyridin-3-yl)pyridazine-3-carboxamide

• IUPAC Name: 6-(4-benzylpiperidin-1-yl)-N-pyridin-3-ylpyridazine-3-carboxamide
• InChI: InChI=1S/C22H23N5O/c28-22(24-19-7-4-12-23-16-19)20-8-9-21(26-25-20)27-13-10-18(11-14-27)15-17-5-2-1-3-6-17/h1-9,12,16,18H,10-11,13-15H2,(H,24,28)
• InChI Key: QDLSQQLVTFMMFM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CC2=CC=CC=C2)C3=NN=C(C=C3)C(=O)NC4=CN=CC=C4
• Molecular Formula: C22H23N5O
• Molecular Weight: 373.5 g/mol

Description

6-(4-benzylpiperidin-1-yl)-N-(pyridin-3-yl)pyridazine-3-carboxamide is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine. It belongs to the class of pyridazine derivatives and has been synthesized using various methods.

Scientific Research Applications

Acetylcholinesterase Inhibitors

• A study by Contreras et al. (2001) described the synthesis and structure-activity relationships of pyridazine analogues, including compounds similar to "6-(4-benzylpiperidin-1-yl)-N-(pyridin-3-yl)pyridazine-3-carboxamide", as acetylcholinesterase inhibitors. These compounds showed potential for Alzheimer's disease treatment due to their ability to inhibit acetylcholinesterase, an enzyme involved in the breakdown of the neurotransmitter acetylcholine (Contreras et al., 2001).

Heterocyclic Synthesis

• The synthesis of heterocyclic compounds using related structures has been explored. For instance, Hussein et al. (2009) reported on the synthesis of various nicotinamide, thieno[2,3-b]pyridine, and bi- or tricyclic annulated pyridine derivatives containing a naphthyl moiety. These compounds, derived from similar structures, have potential applications in the development of new pharmaceuticals (Hussein et al., 2009).

Antimicrobial and Antitubercular Agents

• Srinivasarao et al. (2020) investigated substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives as anti-tubercular agents. These compounds showed significant activity against Mycobacterium tuberculosis, indicating their potential as new treatments for tuberculosis (Srinivasarao et al., 2020).

Water Oxidation Catalysts

• Zong and Thummel (2005) researched a family of Ru complexes for water oxidation, which included a bridging ligand related to pyridazine. These complexes showed potential as catalysts in water oxidation processes, a key reaction in artificial photosynthesis (Zong & Thummel, 2005).